Cas no 1805181-32-1 (2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde)

• Product Name: 2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde
• CAS No: 1805181-32-1
• MF: C₇H₃ClF₂N₂O₃
• MW: 236.560127496719
• CID: 4869648
• Update Time: 2025-05-19

2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde

• Inchi： 1S/C7H3ClF2N2O3/c8-6-5(7(9)10)3(2-13)4(1-11-6)12(14)15/h1-2,7H
• InChI Key： KUHHZZQGNJPKCW-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C=O)C(=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.7
• Topological Polar Surface Area: 75.8

Additional information on 2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde

2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde (CAS No. 1805181-32-1): A Comprehensive Overview

The compound 2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde, identified by the CAS registry number 1805181-32-1, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are known for their versatile reactivity and wide-ranging utility in synthetic chemistry. The structure of this compound is characterized by a pyridine ring system with substituents at positions 2, 3, 4, and 5, including a chlorine atom, a difluoromethyl group, a nitro group, and an aldehyde functional group. These substituents impart unique electronic and steric properties to the molecule, making it a valuable building block for advanced chemical synthesis.

The synthesis of 2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde typically involves multi-step organic reactions, often leveraging modern synthetic methodologies such as palladium-catalyzed cross-couplings or directed metallation techniques. Recent advancements in catalytic asymmetric synthesis have enabled the construction of this compound with high enantioselectivity, which is crucial for its application in chiral drug discovery. The presence of the aldehyde group at position 4 allows for further functionalization via condensation reactions, such as the formation of imines or enamine linkages, which are widely used in medicinal chemistry.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Recent studies have demonstrated that pyridine derivatives with similar substitution patterns exhibit significant biological activity, particularly as inhibitors of key enzymes involved in cancer progression and neurodegenerative diseases. For instance, researchers have reported that analogs of this compound can modulate the activity of histone deacetylases (HDACs), which are implicated in epigenetic regulation and cancer therapy. The incorporation of fluorinated groups in the structure further enhances the compound's pharmacokinetic properties, such as improved solubility and bioavailability.

In addition to its role in drug discovery, 2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde has shown promise in materials science applications. Its ability to form stable coordination complexes with transition metals makes it a candidate for use in catalytic systems or as a ligand in metal-organic frameworks (MOFs). Recent research has explored its utility as a chelating agent in heterogeneous catalysis, where it has been shown to enhance the efficiency of certain oxidation reactions under mild conditions.

The environmental impact and toxicity profile of this compound are also areas of active investigation. As part of ongoing efforts to develop sustainable chemical processes, researchers are examining the degradation pathways of this compound under various environmental conditions. Preliminary studies suggest that it undergoes rapid hydrolysis under alkaline conditions, which could mitigate concerns related to its persistence in aquatic ecosystems. However, further research is needed to fully understand its ecotoxicological effects and ensure its safe use in industrial applications.

In conclusion, 2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde (CAS No. 1805181-32-1) represents a versatile and multifunctional compound with significant potential across diverse fields. Its unique structural features and reactivity make it an invaluable tool for chemists and pharmacologists alike. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in both academic and industrial settings.